BTB 06061

• Molecular Formula: C15H10Cl2N4O4S4
• Molecular Weight: 509.4 g/mol
• InChI: InChI=1S/C15H10Cl2N4O4S4/c16-8-1-3-10-12(5-8)26-14(18-10)20-28(22,23)7-29(24,25)21-15-19-11-4-2-9(17)6-13(11)27-15/h1-6H,7H2,(H,18,20)(H,19,21)
• InChIKey: TYADZWBAUYSPCF-UHFFFAOYSA-N

BTB 06061 TRPM7/UPPS Dual Inhibitor Procurement Guide

BTB 06061 (CAS 652967-47-0) is a synthetic N,N′-bis(6-chloro-1,3-benzothiazol-2-yl)methanedisulfonamide that has been identified as both a transient receptor potential melastatin 7 (TRPM7) ion channel inhibitor and an undecaprenyl pyrophosphate synthase (UPPS) inhibitor [1][2]. Its molecular formula is C₁₅H₁₀Cl₂N₄O₄S₄ (MW 509.43 g/mol), and it is typically supplied as a solid with ≥95% purity [3]. The compound’s dual pharmacology distinguishes it from single‑target TRPM7 blockers or UPPS inhibitors, making it a unique probe for ischemic disease research and antibacterial target validation.

• [1] Sun X, et al. Agents and methods for treating ischemic and other diseases. WO2011072275A2, 2011. View Source
• [2] Kuo CJ, et al. Structure-Based Inhibitors Exhibit Differential Activities against Helicobacter pylori and Escherichia coli Undecaprenyl Pyrophosphate Synthases. J Biomed Biotechnol. 2008;2008:841312. View Source
• [3] TargetMol. BTB 06061 Product Page. CAS 652967-47-0. View Source

BTB 06061 vs. Generic TRPM7/UPPS Inhibitors

BTB 06061 occupies a distinct pharmacological space by combining TRPM7 channel inhibition with bacterial UPPS enzyme blockade [1][2]. Widely used TRPM7 inhibitors such as the FTY720 analogue AAL‑149 (IC₅₀ = 1.081 µM) lack any reported UPPS activity, while potent UPPS inhibitors like tetramic acid derivative 4a (IC₅₀ = 0.2 µM) show no TRPM7 modulation [3]. Replacing BTB 06061 with a single‑target compound forfeits the integrated phenotype; in H. pylori‑focused studies, its unique selectivity profile (5‑fold more potent against E. coli UPPS than H. pylori UPPS) further prevents direct substitution by analogs such as HTS04781, which is essentially inactive against E. coli UPPS [2]. Note: High‑strength comparative TRPM7 inhibition data for BTB 06061 are not publicly available; the primary evidence‑based differentiation resides in its UPPS selectivity and dual‑target character.

• [1] Sun X, et al. Agents and methods for treating ischemic and other diseases. WO2011072275A2, 2011. View Source
• [2] Kuo CJ, et al. Structure-Based Inhibitors Exhibit Differential Activities against Helicobacter pylori and Escherichia coli Undecaprenyl Pyrophosphate Synthases. J Biomed Biotechnol. 2008;2008:841312. View Source
• [3] Inokoshi J, et al. Spirohexaline and related compounds as UPPS inhibitors. Molecules. 2013;18(1):204-224. Table 1. View Source

BTB 06061 Quantitative Comparative Evidence

UPPS Species Selectivity: E. coli vs. H. pylori

In a direct enzymatic comparison using recombinant UPPS, BTB06061 inhibited E. coli UPPS with an IC₅₀ of 71 µM and H. pylori UPPS with an IC₅₀ of 350 µM, yielding a 5‑fold selectivity for the E. coli enzyme. Under identical conditions, the structural analog HTS04781 gave IC₅₀ values of 362 µM (H. pylori) and >1000 µM (E. coli), displaying essentially no selectivity [1].

Evidence Dimension	IC₅₀ for UPPS enzyme inhibition
Target Compound Data	71 µM (E. coli), 350 µM (H. pylori)
Comparator Or Baseline	HTS04781: 362 µM (H. pylori), >1000 µM (E. coli)
Quantified Difference	5‑fold selectivity for E. coli over H. pylori; HTS04781 shows no selectivity
Conditions	In vitro fluorescence-based enzyme assay; recombinant H. pylori and E. coli UPPS; Maybridge compound library

Why This Matters

This selectivity profile is critical for developing narrow‑spectrum anti‑H. pylori agents that minimize collateral damage to intestinal commensal E. coli, a key differentiator for procurement in antibacterial discovery programs.

• [1] Kuo CJ, et al. Structure-Based Inhibitors Exhibit Differential Activities against Helicobacter pylori and Escherichia coli Undecaprenyl Pyrophosphate Synthases. J Biomed Biotechnol. 2008;2008:841312. Figure 3. View Source

Crystal Structure Reveals UPPS Binding Mode

Co‑crystal structures of H. pylori UPPS show that the sulfur atom in the thiazole ring of BTB06061 forms hydrogen bonds with Asn15 and His30, while the sulfonamide SO₂ group contacts Met12. These interactions are absent in the HTS04781‑bound structure, which adopts a markedly different orientation within the active site [1][2]. The distinct binding mode rationalizes the divergent IC₅₀ profiles.

Evidence Dimension	Hydrogen‑bond interactions in the UPPS active site
Target Compound Data	H‑bonds: thiazole S···Asn15, S···His30; SO₂···Met12
Comparator Or Baseline	HTS04781: no equivalent contacts described; different binding orientation
Quantified Difference	Qualitative difference in hydrogen‑bond network and binding pose
Conditions	X‑ray crystallography of H. pylori UPPS‑inhibitor complexes; coordinates deposited but not publicly released in full

Why This Matters

The resolved binding mode provides a rational basis for medicinal chemistry optimization of BTB 06061 derivatives, a advantage unavailable for analogs with uncharacterized binding poses, supporting procurement for structure‑guided lead development.

• [1] BRENDA Enzyme Database. Ligand N,N'-bis(6-chloro-1,3-benzothiazol-2-yl)methanedisulfonamide (BTB06061) – Crystallization Data. View Source
• [2] Kuo CJ, et al. Structure-Based Inhibitors Exhibit Differential Activities against Helicobacter pylori and Escherichia coli Undecaprenyl Pyrophosphate Synthases. J Biomed Biotechnol. 2008;2008:841312. Figure 3. View Source

Dual TRPM7/UPPS Inhibitor Profile

Patent WO2011072275A2 claims BTB 06061 as an inhibitor of TRPM7‑mediated cell death, asserting that compounds of this class reduce TRPM7‑dependent death by ≥50% in mammalian cells [1]. Although a precise IC₅₀ is not disclosed, the dual TRPM7/UPPS activity distinguishes BTB 06061 from highly selective TRPM7 inhibitors such as VPC01091.4 (IC₅₀ = 0.665 µM in patch‑clamp assays) that lack UPPS activity . Direct quantitative potency comparisons are not feasible because the two studies employed different assay formats (cell death vs. electrophysiology).

Evidence Dimension	TRPM7 channel inhibition
Target Compound Data	≥50% inhibition of TRPM7‑mediated cell death (concentration not specified in patent)
Comparator Or Baseline	VPC01091.4: IC₅₀ = 0.665 µM (patch‑clamp electrophysiology)
Quantified Difference	Not directly comparable due to divergent assay methodologies
Conditions	Mammalian cells overexpressing TRPM7 (patent); whole‑cell patch‑clamp recording of TRPM7 currents (VPC01091.4)

Why This Matters

For laboratories investigating TRPM7 biology in ischemic or bacterial‑infection contexts, BTB 06061 provides a unique tool that simultaneously probes both the ion channel and the bacterial enzyme, a capability not offered by single‑target standard inhibitors.

• [1] Sun X, et al. Agents and methods for treating ischemic and other diseases. WO2011072275A2, 2011. View Source

BTB 06061 Application Scenarios

H. pylori UPPS Antibacterial Discovery

BTB 06061’s 5‑fold selectivity for E. coli UPPS over H. pylori UPPS (IC₅₀ 71 µM vs. 350 µM) supports its use as a reference inhibitor in programs aiming to develop narrow‑spectrum anti‑H. pylori antibiotics that spare commensal E. coli [1]. The co‑crystal structure enables structure‑based optimization of derivatives with improved potency and selectivity [2].

Dual TRPM7/UPPS Probe for Ischemia Research

In models of ischemia where TRPM7 contributes to neuronal injury and concurrent bacterial infection may occur (e.g., post‑stroke gut barrier disruption), BTB 06061’s dual TRPM7/UPPS inhibition provides a single probe for investigating ion‑channel‑dependent cell death and bacterial peptidoglycan synthesis simultaneously [1][2].

Structure-Guided UPPS Inhibitor Design

The resolved hydrogen‑bond network (thiazole S···Asn15/His30, SO₂···Met12) provides a validated pharmacophore template for rational design of next‑generation UPPS inhibitors [1]. BTB 06061 can serve as a starting scaffold for fragment‑based or structure‑guided optimization campaigns, a advantage over analogs like HTS04781 whose binding mode differs substantially [2].

H. pylori Resistance Mechanism Studies

Because BTB 06061 inhibits UPPS, an enzyme essential for bacterial cell wall synthesis, it can be employed in resistance‑induction experiments to study the emergence of H. pylori resistance mechanisms distinct from those elicited by standard therapies (e.g., proton‑pump inhibitors, clarithromycin) [1]. The compound’s selectivity profile facilitates interpretation of resistance mutations in the UPPS active site.

• [1] Kuo CJ, et al. Structure-Based Inhibitors Exhibit Differential Activities against Helicobacter pylori and Escherichia coli Undecaprenyl Pyrophosphate Synthases. J Biomed Biotechnol. 2008;2008:841312. View Source
• [2] Sun X, et al. Agents and methods for treating ischemic and other diseases. WO2011072275A2, 2011. View Source